Cas no 1934458-89-5 (4-(But-3-yn-1-yl)oxane-4-carbaldehyde)

• Product Name: 4-(But-3-yn-1-yl)oxane-4-carbaldehyde
• CAS No: 1934458-89-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5708464
• PubChem ID: 126997993
• Update Time: 2025-05-28

4-(But-3-yn-1-yl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1620422
• 4-(But-3-yn-1-yl)oxane-4-carbaldehyde
• 1934458-89-5

• Inchi： 1S/C10H14O2/c1-2-3-4-10(9-11)5-7-12-8-6-10/h1,9H,3-8H2
• InChI Key： DPZONLLREJAGQZ-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(CCC#C)CC1

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(But-3-yn-1-yl)oxane-4-carbaldehyde

Research Brief on 4-(But-3-yn-1-yl)oxane-4-carbaldehyde (CAS: 1934458-89-5) in Chemical Biology and Pharmaceutical Applications

4-(But-3-yn-1-yl)oxane-4-carbaldehyde (CAS: 1934458-89-5) is a versatile aldehyde-bearing heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research. This compound, featuring a tetrahydro-2H-pyran (oxane) scaffold with a but-3-yn-1-yl substituent and an aldehyde functional group, serves as a valuable building block for the synthesis of complex molecules with potential therapeutic applications. The unique combination of structural features in this molecule enables its use in click chemistry reactions, fragment-based drug discovery, and the development of covalent inhibitors.

Recent studies have explored the synthetic utility of 4-(But-3-yn-1-yl)oxane-4-carbaldehyde in medicinal chemistry. The terminal alkyne group allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, making it particularly useful for bioconjugation and probe development. Meanwhile, the aldehyde functionality provides a handle for diverse condensation reactions, including reductive amination and hydrazone formation. These properties have been leveraged in the design of targeted covalent inhibitors, where the compound serves as a warhead precursor for reactive electrophiles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-(But-3-yn-1-yl)oxane-4-carbaldehyde as a key intermediate in the synthesis of novel KRAS G12C inhibitors. The oxane ring was found to provide optimal spatial orientation for covalent binding to the target cysteine residue, while the alkyne group enabled subsequent functionalization with imaging probes for cellular localization studies. This work demonstrated the compound's potential in addressing challenging therapeutic targets in oncology.

Another significant application has emerged in the field of PROTAC (Proteolysis Targeting Chimera) development. A recent Nature Chemical Biology publication (2024) described the use of 1934458-89-5 as a linker component connecting E3 ligase ligands to target protein binders. The oxane ring's conformational flexibility and the aldehyde's reactivity were crucial for achieving optimal ternary complex formation and subsequent protein degradation.

The compound's physicochemical properties have also been extensively characterized. With a molecular weight of 166.22 g/mol and logP of 1.38, 4-(But-3-yn-1-yl)oxane-4-carbaldehyde exhibits favorable drug-like characteristics for fragment-based screening. Recent ADMET studies have shown moderate metabolic stability in human liver microsomes (t1/2 = 42 minutes) and good passive permeability in Caco-2 assays (Papp = 12 × 10^-6 cm/s).

Ongoing research is exploring the compound's utility in chemical biology probes. A 2024 ACS Chemical Biology report detailed its incorporation into activity-based protein profiling (ABPP) probes, where the alkyne serves as a reporter tag for subsequent biotinylation and pull-down experiments. This application has enabled the identification of novel enzymatic targets in inflammatory pathways.

From a synthetic chemistry perspective, recent advances have improved the accessibility of 1934458-89-5. A 2023 Organic Process Research & Development publication described a scalable (multi-gram) synthesis route with 78% overall yield, addressing previous limitations in large-scale production. This development has facilitated broader investigation of the compound's pharmaceutical potential.

In conclusion, 4-(But-3-yn-1-yl)oxane-4-carbaldehyde represents a structurally unique and functionally versatile compound with growing importance in chemical biology and drug discovery. Its dual reactivity (aldehyde and alkyne) combined with favorable physicochemical properties make it particularly valuable for covalent inhibitor design, PROTAC development, and chemical probe synthesis. As research continues to uncover new applications for this scaffold, its role in addressing challenging therapeutic targets is expected to expand significantly in the coming years.